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Compound of Interest

Compound Name: Aluminum chlorate

Cat. No.: B096901

An In-depth Technical Guide to the Solubility of Aluminum Chlorate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum chlorate
(Al(ClOs)3). Due to the limited availability of extensive quantitative data in publicly accessible
literature, this document summarizes known solubility characteristics, outlines a detailed
experimental protocol for determining solubility, and presents a logical workflow for this
process. Aluminum chlorate, an inorganic compound known for its properties as a powerful
oxidizing agent, also finds applications as a disinfectant, antiseptic, and astringent, making its
solubility profile a key parameter for formulation and development in various scientific fields.

Solubility of Aluminum Chlorate

Aluminum chlorate is a hygroscopic crystalline solid that exists in various hydrated forms,
including the hexahydrate and nonahydrate. Its solubility is a critical factor for its application in
aqueous and non-aqueous systems.

Qualitative Solubility

Literature consistently describes aluminum chlorate as being highly soluble in water and
soluble in alcohol.[1][2] The compound is deliquescent, meaning it has a strong tendency to
absorb moisture from the air to form an aqueous solution.
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Quantitative Solubility Data

Specific quantitative data on the solubility of aluminum chlorate across different temperatures
and in a wide range of organic solvents is sparse in readily available scientific literature.
However, some data for its solubility in water has been reported.

The table below summarizes the available quantitative and qualitative solubility data for

aluminum chlorate.

Solvent Formula Reported Solubility = Temperature (°C)
Water H20 300 - 400 g/L Not Specified
Freely Soluble Not Specified

Very Soluble[1][2] Not Specified

Alcohol R-OH Soluble[1][2] Not Specified
Ethanol C2HsOH Soluble[1][2] Not Specified

Note: The lack of extensive, temperature-dependent data highlights a potential area for further

research.

Experimental Protocol for Determining Solubility

For researchers requiring precise solubility data, the following experimental protocol outlines a
robust method for determining the solubility of aluminum chlorate in various solvents as a
function of temperature. This method is adapted from established procedures for determining
the solubility of inorganic salts.[3][4][5]

Principle

This method involves preparing a saturated solution of aluminum chlorate at a specific
temperature, followed by the gravimetric analysis of a known volume of that solution to
determine the mass of the dissolved solute. Alternatively, a polythermal method can be used
where a solution of known concentration is cooled until crystallization is observed.

Materials and Equipment
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e Aluminum Chlorate (anhydrous or a specific hydrate)

e Solvent of interest (e.g., deionized water, anhydrous ethanol)
o Temperature-controlled water or oil bath with stirring capability
o Calibrated digital thermometer (£0.1°C)

» Jacketed glass vessel or multiple sealed test tubes

e Magnetic stirrer and stir bars

e Analytical balance (£0.0001 g)

e Volumetric flasks and pipettes

o Syringe filters (chemically compatible, e.g., PTFE)

e Drying oven

Procedure: Isothermal Method

e Preparation: Add an excess amount of aluminum chlorate to a known mass or volume of
the chosen solvent in the jacketed glass vessel. The excess solid is crucial to ensure
saturation.

o Equilibration: Place the vessel in the temperature-controlled bath set to the desired
temperature. Stir the suspension vigorously for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached.

o Sample Withdrawal: Once equilibrium is achieved, stop the stirring and allow the excess
solid to settle for 1-2 hours while maintaining the temperature.

« Filtration: Carefully withdraw a specific volume of the clear supernatant using a pre-heated
pipette to prevent premature crystallization. Immediately pass the solution through a syringe
filter into a pre-weighed volumetric flask.
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» Mass Determination: Record the exact volume of the filtered saturated solution and weigh
the flask to determine the mass of the solution.

» Solvent Evaporation: Place the flask in a drying oven at an appropriate temperature to slowly
evaporate the solvent until a constant mass of the dry aluminum chlorate is achieved.

 Calculation: Calculate the solubility in grams of solute per 100 g of solvent or moles per liter
(molarity).

» Repeat: Repeat steps 2-7 for each desired temperature to construct a solubility curve.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
aluminum chlorate solubility using the isothermal method described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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